n-Propyl trichloroacetate

Specification

• Description: N-propyl acetate appears as a clear colorless liquid with a pleasant odor. Flash point 58 °F. Less dense than water, Vapors are heavier than air.; Propyl acetate is an acetate ester obtained by the formal condensation of acetic acid with propanol. It has a role as a fragrance and a plant metabolite. It is functionally related to a propan-1-ol.; Propyl acetate is a natural product found in Zingiber mioga, Saussurea involucrata, and other organisms with data available.; Propyl acetate is a metabolite found in or produced by Saccharomyces cerevisiae.
• CAS No.: 13313-91-2
• Molecular Formula: C5H10O2; C5H10O2; CH3COOCH2CH2CH3
• Molecular Weight: 102.13 g/mol
• IUPAC Name: propyl acetate
• Standard InChI: InChI=1S/C5H10O2/c1-3-4-7-5(2)6/h3-4H2,1-2H3
• Standard InChI Key: YKYONYBAUNKHLG-UHFFFAOYSA-N
• SMILES: CCCOC(=O)C(Cl)(Cl)Cl
• Canonical SMILES: CCCOC(=O)C
• Boiling Point: 214.9 °F at 760 mmHg (USCG, 1999); 101.3 °C; 101.00 to 102.00 °C. @ 760.00 mm Hg; 101.6 °C; 215 °F
• Colorform: Colorless liquid
• Flash Point: 58 °F (USCG, 1999); 14 °C; 55 °F (13 °C) (Closed cup); 10 °C c.c.; 55 °F
• Melting Point: -139 °F (USCG, 1999); -93 °C; -92 °C; -134 °F